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Compound of Interest

Compound Name: Phenyl methacrylate

Cat. No.: B1216873

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of phenyl methacrylate, a flammable and irritant
chemical. Adherence to these guidelines will help maintain a safe laboratory environment and
ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions

Phenyl methacrylate is classified as a flammable liquid and vapor, a skin and eye irritant, and
may cause respiratory irritation.[1][2] Therefore, it is crucial to handle this chemical with
appropriate safety measures in a well-ventilated area, preferably within a fume hood.[3]

Personal Protective Equipment (PPE):
When handling phenyl methacrylate, the following PPE is mandatory:
» Eye Protection: Chemical safety goggles are essential.[4]

e Hand Protection: Wear chemical-resistant gloves. Nitrile gloves offer short-term protection
against small splashes, but for more extensive handling, supported polyvinyl alcohol (PVA)
gloves are recommended.

o Skin Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.
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e Respiratory Protection: In case of inadequate ventilation or the potential for inhalation of
vapors, a respirator may be necessary.

Spill Management Protocol

In the event of a phenyl methacrylate spill, immediate action is required to contain and clean
up the material safely.

For small spills (less than 20ml):
o Alert personnel in the immediate area.
e Ensure proper ventilation and eliminate all ignition sources.

» Contain the spill using an inert absorbent material such as vermiculite or diatomaceous
earth.

o Collect the absorbed material using non-sparking tools and place it in a designated, labeled
hazardous waste container.

e Clean the spill area with soap and water.

o Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous
waste.

For large spills (greater than 20ml or if a respirator is required):
o Evacuate the area immediately.

» Contact your institution's Environmental Health and Safety (EHS) department or emergency
response team.

Phenyl Methacrylate Disposal Procedure

The disposal of phenyl methacrylate is governed by federal, state, and local regulations. In
the United States, the Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA). Phenyl methacrylate is
considered a hazardous waste due to its flammability and irritant properties.
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Step-by-Step Disposal Guide:

o Waste Identification: All waste containing phenyl methacrylate must be classified as
hazardous waste.

e Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting phenyl
methacrylate waste.

o The container must be kept tightly closed when not in use.

o Do not mix phenyl methacrylate waste with other incompatible waste streams.
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste."

o The label must also include the full chemical name ("Phenyl Methacrylate") and a
description of its hazards (e.g., "Flammable," "Irritant").

o Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area
away from heat, sparks, and open flames.

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.

o Waste phenyl methacrylate is typically disposed of via incineration at a permitted
hazardous waste facility.
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o Empty containers that held phenyl methacrylate should be handled as hazardous waste
unless they are triple-rinsed. If the bottle is "empty" and nothing drips out when inverted, it
may be disposed of as regular trash, but it is best to consult your institution's specific

policies.
Quantitative Data Summary
Property Value Source
UN Number 3272
Hazard Class 3 (Flammable Liquid)

Packing Group 1

Flash Point 140 °F (60 °C)

Phenyl Methacrylate Disposal Workflow
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On-Site Handling
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Caption: Decision-making workflow for the proper disposal of phenyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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